Cas no 111234-69-6 (1H-Pyrazole-3,4-dicarbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-3,4-dicarbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• CAS No: 111234-69-6
• MF: C₁₂H₄Cl₂F₃N₅
• MW: 346.094869613647
• CID: 1202966
• Update Time: 2024-08-05

1H-Pyrazole-3,4-dicarbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• 1H-Pyrazole-3,4-dicarbonitrile, 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H4Cl2F3N5/c13-7-1-5(12(15,16)17)2-8(14)10(7)22-11(20)6(3-18)9(4-19)21-22/h1-2H,20H2
• InChI Key： MCEMSQCDNGRYDH-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C(N)=C(C#N)C(C#N)=N1

Computed Properties

• Exact Mass: 344.97982

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 515.9±50.0 °C(Predicted)
• PSA: 91.42
• pka: -4.01±0.14(Predicted)